Cas no 3452-09-3 (1-Nonyne)

• Product Name: 1-Nonyne
• CAS No: 3452-09-3
• MF: C₉H₁₆
• MW: 124.223342895508
• MDL: MFCD00009567
• CID: 44171
• PubChem ID: 18937
• Update Time: 2025-04-18

1-Nonyne Chemical and Physical Properties

Names and Identifiers

• 1-Nonyne
• 1-C9H16
• Heptylacetylen
• Heptylacetylene
• n-Heptyl-acetylen
• n-heptylacetylene
• non-1-yne
• InChI=1/C9H16/c1-3-5-7-9-8-6-4-2/h1H,4-9H2,2H
• NS00029675
• CS-0204456
• FT-0608168
• MFCD00009567
• J-019633
• 3452-09-3
• UNII-760V9GP5A1
• EINECS 222-375-1
• Q5410405
• DTXSID4063036
• AKOS015836220
• 760V9GP5A1
• EN300-344264
• Nonyne
• N0301
• D91672
• 1-Nonyne, 99%
• DTXCID2038867
• DB-048638

• MDL： MFCD00009567
• Inchi： 1S/C9H16/c1-3-5-7-9-8-6-4-2/h1H,4-9H2,2H3
• InChI Key： OSSQSXOTMIGBCF-UHFFFAOYSA-N
• SMILES： C(CCC)CCCC#C
• BRN： 1736573

Computed Properties

• Exact Mass: 124.12500
• Monoisotopic Mass: 124.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Flammable liquid
• Density: 0.757 g/mL at 25 °C(lit.)
• Melting Point: −50 °C (lit.)
• Boiling Point: 151°C
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Refractive Index: n20/D 1.422(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 2.98010
• Vapor Pressure: 16 mmHg ( 37.7 °C)
• Solubility: Not determined

1-Nonyne Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters